Cas no 2432-84-0 (Octanethioic acid,S-ethyl ester)

• Product Name: Octanethioic acid,S-ethyl ester
• CAS No: 2432-84-0
• MF: C₁₀H₂₀OS
• MW: 188.330202102661
• CID: 253664
• PubChem ID: 539741
• Update Time: 2025-04-19

Octanethioic acid,S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanethioic acid,S-ethyl ester
• S-N-OCTYL THIOACETATE
• Aethylthioloctanoat
• Ethyl thiocaprylate
• Ethyl-thiooctanoat
• Octanthiosaeure-S-aethylester
• S-ethyl thiooctanoate
• S-Ethyl-Octanthioat
• Thioacetic acid S-n-octyl ester
• S-Octyl ethanethioate
• 2432-84-0
• ethanethioic acid S-octyl ester
• NQMNVUDCUZKJRL-UHFFFAOYSA-N
• AKOS006229452
• CHEBI:87547
• 2432-34-0
• 1-acetylthiooctane
• Q27159720
• SCHEMBL11303853
• S-Octyl ethanethioate #
• thioacetic acid S-octyl ester
• Acetic acid, thio-, S-octyl ester
• S-octyl thioacetate
• DTXSID90947152

• Inchi： 1S/C10H20OS/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
• InChI Key： NQMNVUDCUZKJRL-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCCCCCCC

Computed Properties

• Exact Mass: 188.12300
• Monoisotopic Mass: 188.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 3.62660

Octanethioic acid,S-ethyl ester Security Information

• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters